Cas no 921813-14-1 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide
• CAS No: 921813-14-1
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 6174686
• PubChem ID: 41683178
• Update Time: 2025-11-07

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide
• AKOS024632139
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-naphthalen-1-ylacetamide
• N-(1-ethyl-2-oxoindolin-5-yl)-2-(naphthalen-1-yl)acetamide
• 921813-14-1
• F2257-0084

• Inchi： 1S/C22H20N2O2/c1-2-24-20-11-10-18(12-17(20)14-22(24)26)23-21(25)13-16-8-5-7-15-6-3-4-9-19(15)16/h3-12H,2,13-14H2,1H3,(H,23,25)
• InChI Key： UORXVFNKGSXCGZ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1CC)NC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 344.152477885g/mol
• Monoisotopic Mass: 344.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide

Recent Advances in the Study of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide (CAS: 921813-14-1)

The compound N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide (CAS: 921813-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with potential biological targets, offering valuable insights for further drug development.

In vitro and in vivo studies have demonstrated that N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide exhibits promising activity against specific disease models. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate its ability to modulate cellular processes related to apoptosis, which could be leveraged in oncology research.

The mechanistic studies have revealed that this compound interacts with key signaling pathways, including the MAPK and PI3K/AKT cascades. These interactions are believed to underlie its observed biological effects. However, further research is needed to fully elucidate its mode of action and to assess its pharmacokinetic and pharmacodynamic properties in more complex biological systems.

Despite its promising potential, challenges remain in the development of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance this compound toward clinical applications.

In conclusion, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(naphthalen-1-yl)acetamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activities warrant continued exploration, with the ultimate goal of developing novel therapeutics for unmet medical needs. Future studies should focus on optimizing its properties and validating its efficacy in preclinical and clinical settings.